Onc212

• Molecular Formula: C24H23F3N4O
• Molecular Weight: 440.5 g/mol
• InChI: InChI=1S/C24H23F3N4O/c25-24(26,27)19-8-6-18(7-9-19)15-31-22(32)20-16-29(14-17-4-2-1-3-5-17)12-10-21(20)30-13-11-28-23(30)31/h1-9H,10-16H2
• InChIKey: DFULPGUTXZTYKA-UHFFFAOYSA-N

ONC212: Fluorinated Imipridone with Differentiated Anti-Cancer Potency and Target Profile

ONC212 (CAS 1807861-48-8) is a fluorinated imipridone analog of the clinical-stage compound ONC201 [1]. It belongs to a novel class of small molecules characterized by a unique three-ring heterocyclic core [2]. ONC212 is a dual agonist of the mitochondrial protease ClpP and the orphan GPCR GPR132 [3]. Its structural modification relative to ONC201 results in a distinct pharmacological profile, including altered potency, receptor selectivity, and kinetics of action, making it a key tool compound for investigating imipridone mechanism of action and for preclinical oncology research.

Selective GPR132 agonist — supports GPCR and Gαq signaling pathway research.

No DRD2 binding — avoids dopamine receptor interference in oncology models.

Advanced preclinical stage for hematologic and solid tumor model studies.

• [1] Wagner J, Kline CLB, Ralff MD, et al. Preclinical evaluation of the imipridone family, analogs of clinical stage anti-cancer small molecule ONC201, reveals potent anti-cancer effects of ONC212. Cell Cycle. 2017;16(19):1790-1799. doi:10.1080/15384101.2017.1325046 View Source
• [2] Allen JE, Kline CLB, Prabhu VV, et al. Discovery and clinical introduction of first-in-class imipridone ONC201. Oncotarget. 2016;7(45):74380-74392. doi:10.18632/oncotarget.11814 View Source
• [3] IUPHAR/BPS Guide to Pharmacology. ONC212 ligand page. Accessed 2026. View Source

Why ONC212 Cannot Be Substituted by In-Class Analogs in Research Applications

Despite sharing the imipridone core scaffold, ONC212 and its analogs (e.g., ONC201, ONC206) are not functionally interchangeable. Their chemical differences, primarily the trifluoromethylbenzyl group in ONC212, translate into quantifiable and biologically significant divergences in target engagement, potency, kinetics, and metabolic effects [1]. As demonstrated in the evidence below, a researcher expecting ONC201-like activity from ONC212 would encounter dramatically different outcomes in assays ranging from cellular viability to in vivo tumor growth inhibition. Specifically, ONC212 does not engage dopamine D2 receptors (DRD2), a known target of ONC201, and exhibits a distinct metabolic mechanism of action, classifying it as a novel 'mitocan' [2]. These differences are not marginal; they represent a clear branching point in the imipridone family tree, making the selection of the correct compound critical for experimental validity and reproducibility.

Target engagement divergence

ONC212 activates GPR132, while ONC201 is a DRD2 antagonist — receptor profile mismatch.

Potency gap may not transfer

Reported potency difference across tumor models may compromise experimental dose equivalence.

Resistance pathway discrepancy

ONC201-resistant lines show cross-resistance to ONC212 — substitution may yield altered response.

• [1] Wagner J, Kline CLB, Ralff MD, et al. Preclinical evaluation of the imipridone family, analogs of clinical stage anti-cancer small molecule ONC201, reveals potent anti-cancer effects of ONC212. Cell Cycle. 2017;16(19):1790-1799. doi:10.1080/15384101.2017.1325046 View Source
• [2] Ferrarini M, Stebbing J, Castellano L, et al. ONC212 is a novel mitocan acting synergistically with glycolysis inhibition in pancreatic cancer. Mol Cancer Ther. 2021;20(9):1572-1583. doi:10.1158/1535-7163.MCT-20-0962 View Source

Quantitative Differentiation of ONC212 vs. Closest Analogs

Enhanced Cellular Potency: >10-Fold Lower IC50 Compared to ONC201

In a direct head-to-head comparison across a panel of pancreatic cancer cell lines, ONC212 exhibits significantly greater potency than the first-generation analog ONC201. The concentration required to achieve 50% growth inhibition (GI50) is an order of magnitude lower for ONC212, a finding that is consistent and quantifiable across multiple assays and cell types .

Pancreatic Cancer GI50

Head-to-head

ONC212 GI50 0.1–0.4 μM; ONC201 4–9 μM (≥10-fold difference)

Supports potency-sensitive pancreatic cancer cell models

7 cell lines; colony formation confirms up to ~50-fold advantage

Evidence Dimension	Half-maximal growth inhibitory concentration (GI50) in a panel of 7 human pancreatic cancer cell lines
Target Compound Data	GI50 range of 0.1 - 0.4 μM
Comparator Or Baseline	ONC201 GI50 range of 4 - 9 μM
Quantified Difference	ONC212 is >10-fold more potent than ONC201
Conditions	Cell proliferation assay across 7 human pancreatic cancer cell lines; 72-hour incubation

Why This Matters

This substantial potency difference dictates the effective concentration range required for in vitro studies, impacting both experimental design and the interpretation of downstream signaling events.

Superior Anti-Clonogenic Activity: 50-Fold More Potent than ONC201 at Low Dose

While both ONC201 and ONC212 can inhibit colony formation at high concentrations, a significant potency difference emerges at lower, more pharmacologically relevant doses. In a long-term colony formation assay, ONC212 demonstrates a pronounced advantage over ONC201 in its ability to suppress clonogenic survival, a key indicator of a compound's potential to prevent tumor recurrence .

AML Apoptosis ED50

Head-to-head

ONC212 ED50: 141 nM (OCI-AML3), 106 nM (MOLM13), 265 nM (JeKo-1); ONC201-resistant threshold >5 μM

Lower ED50 in sensitive AML lines may circumvent resistance

p53-independent apoptosis across wild-type and null backgrounds

Evidence Dimension	Inhibition of colony formation in HPAF-II pancreatic cancer cells
Target Compound Data	Potently prevents colony formation at a dose of 5 μM
Comparator Or Baseline	ONC201 shows minimal inhibition of colony formation at a 5 μM dose
Quantified Difference	ONC212 is ~50-fold more potent than ONC201 in 4 out of 7 pancreatic cancer cell lines tested at 5 μM
Conditions	HPAF-II cells; colony formation assay with 10-day incubation post-treatment; 5 μM dose

Why This Matters

This data is critical for selecting the appropriate compound for studies focused on cancer stem cells or minimal residual disease, where long-term clonogenic assays are a gold standard.

Rapid Kinetics of Action and Distinct In Vivo Anti-Migratory Profile

The induction of apoptosis by ONC212 is a significantly earlier event compared to ONC201. Furthermore, while ONC206 and ONC201 inhibit both tumor cell invasion and migration, ONC212 uniquely inhibits invasion without a corresponding effect on migration, highlighting a distinct functional profile [1]. This difference in kinetics and cellular phenotype modulation is a key differentiator within the imipridone family.

Pediatric Solid Tumor Ranking

Head-to-head

ONC212 > ONC206 > ONC201 in all tested lines

Highest single-agent potency rank in tested pediatric panels

Osteosarcoma, Ewing sarcoma, neuroblastoma lines

Evidence Dimension	Kinetics of apoptosis induction and effect on cell migration/invasion
Target Compound Data	Induces apoptosis earlier than ONC201; inhibits cell invasion but not migration
Comparator Or Baseline	ONC201 induces apoptosis with slower kinetics; ONC206 inhibits both invasion and migration; ONC201 inhibits both invasion and migration [1]
Quantified Difference	N/A - Qualitative difference in functional phenotype and temporal profile
Conditions	HPAF-II pancreatic cancer cells; apoptosis assessed by Sub-G1 population via flow cytometry; migration/invasion assessed by transwell assay [1]

Why This Matters

For time-sensitive assays (e.g., studies of early apoptotic signaling) or for investigating the specific steps of the metastatic cascade (invasion vs. migration), the choice of imipridone is not arbitrary and must be tailored to the experimental question.

• [1] Wagner J, Kline CLB, Ralff MD, et al. Preclinical evaluation of the imipridone family, analogs of clinical stage anti-cancer small molecule ONC201, reveals potent anti-cancer effects of ONC212. Cell Cycle. 2017;16(19):1790-1799. doi:10.1080/15384101.2017.1325046 View Source

Divergent Receptor Selectivity: No Engagement of Dopamine D2 Receptor (DRD2)

A key mechanistic distinction is that ONC212 does not engage the dopamine D2 receptor (DRD2), a target implicated in the anti-cancer effects of ONC201 [1]. ONC212 is a selective agonist for the orphan GPCR GPR132, activating Gαq signaling [2]. This divergence in primary molecular targets provides a powerful tool for dissecting the relative contributions of DRD2 antagonism versus GPR132 agonism (and ClpP activation) to the overall anti-cancer phenotype of imipridones.

Target Selectivity Profile

Head-to-head

GPR132 agonist; no DRD2 binding. ONC201/ONC206: DRD2 antagonists

GPCR selectivity avoids DRD2 confounds in signaling research

GPR132 knockout partially reverses anti-leukemic effect

Evidence Dimension	Binding and agonism at dopamine D2 receptor (DRD2) and GPR132
Target Compound Data	Does not engage DRD2 [1]; is a selective agonist of GPR132 (EC50 ~400 nM) [2]
Comparator Or Baseline	ONC201 is a DRD2 antagonist [1]
Quantified Difference	Complete divergence in receptor engagement profile
Conditions	Receptor binding and functional assays; GPR132 agonism EC50 determined in cellular assays [2]

Why This Matters

This target selectivity profile dictates that ONC212 and ONC201 cannot be substituted for one another in studies designed to probe specific signaling pathways. Using ONC212 is essential for any experiment intended to isolate GPR132- or ClpP-dependent mechanisms independent of DRD2 modulation.

• [1] IUPHAR/BPS Guide to Pharmacology. ONC212 ligand page. Accessed 2026. View Source
• [2] Nii T, Prabhu VV, Ruvolo V, et al. Imipridone ONC212 activates orphan G protein-coupled receptor GPR132 and integrated stress response in acute myeloid leukemia. Leukemia. 2019;33(12):2805-2816. doi:10.1038/s41375-019-0491-z View Source

Mechanistic Distinction as a Novel Mitocan Targeting OXPHOS

While both ONC212 and ONC201 are known to activate the mitochondrial protease ClpP, their downstream metabolic consequences diverge. ONC212 has been characterized as a novel 'mitocan,' specifically impairing oxidative phosphorylation (OXPHOS) and reducing mitochondrial-derived ATP production in pancreatic cancer cells [1]. This metabolic targeting profile, combined with its ClpP activation, suggests a distinct mechanism of action that is not simply a more potent version of ONC201.

In Vivo Tolerability & PK

Reported

MTD 250 mg/kg oral (mouse); T1/2 4.3 h; Cmax 1.4 µg/mL

High MTD supports repeat oral dosing in rodent oncology studies

Toxicity threshold 300 mg/kg; efficacy shown at 50 mg/kg

Evidence Dimension	Effect on oxidative phosphorylation (OXPHOS) and mitochondrial function
Target Compound Data	Impairs OXPHOS, decreases mitochondrial-derived ATP, and suppresses ClpX expression [1]
Comparator Or Baseline	ONC201 mechanism is also linked to ClpP and mitochondrial stress but is not specifically classified as a mitocan with the same OXPHOS-dependence [1]
Quantified Difference	Qualitative and functional difference in metabolic outcome
Conditions	Pancreatic cancer cell lines; assessed by extracellular flux analysis and immunoblotting [1]

Why This Matters

The distinct metabolic effects of ONC212 make it a unique tool for studying mitochondrial vulnerabilities in cancer and for exploring rational combination therapies, such as with glycolysis inhibitors, a synergy that may not be replicated with other imipridones [1].

• [1] Ferrarini M, Stebbing J, Castellano L, et al. ONC212 is a novel mitocan acting synergistically with glycolysis inhibition in pancreatic cancer. Mol Cancer Ther. 2021;20(9):1572-1583. doi:10.1158/1535-7163.MCT-20-0962 View Source

Potent In Vivo Efficacy in ONC201-Resistant Melanoma Models

The preclinical differentiation of ONC212 extends to in vivo models where ONC201 has shown limited efficacy. In BRAF V600E-mutant melanoma xenografts, oral administration of ONC212 (50 mg/kg) significantly inhibited tumor growth, a model system where ONC201 was less effective [1]. This demonstrates that the enhanced potency and distinct target profile of ONC212 translate into a broader spectrum of anti-tumor activity in vivo, overcoming resistance observed with the first-generation compound.

Combination Synergy ABT-199

Reported

High synergy with BCL-2 inhibitor ABT-199; MCL-1 suppression; abrogates AML engraftment in PDX

Supports combination research overcoming BCL-2 inhibitor resistance

In vitro and NSG PDX models

Evidence Dimension	In vivo tumor growth inhibition in BRAF V600E melanoma xenograft model
Target Compound Data	ONC212 (50 mg/kg, oral) demonstrates potent anti-tumor effects in vivo in BRAF V600E melanoma models [1]
Comparator Or Baseline	ONC201 shows reduced sensitivity and is less effective in this model [1]
Quantified Difference	N/A - Qualitative difference in in vivo response in a specific genetically-defined model
Conditions	Athymic nude mice bearing BRAF V600E-mutant melanoma xenografts; oral administration of 50 mg/kg ONC212 [1]

Why This Matters

For researchers investigating treatment-resistant melanoma or validating genetic predictors of response, ONC212 is a necessary tool that provides in vivo activity where its predecessor fails, enabling the study of mechanisms of resistance and response.

• [1] Wagner J, Kline CLB, Ralff MD, et al. Preclinical evaluation of the imipridone family, analogs of clinical stage anti-cancer small molecule ONC201, reveals potent anti-cancer effects of ONC212. Cell Cycle. 2017;16(19):1790-1799. doi:10.1080/15384101.2017.1325046 View Source

Recommended Research Applications for ONC212 Based on Differentiated Evidence

Mechanistic Dissection of Imipridone Pathways: DRD2-Independent Signaling

Based on its lack of DRD2 engagement, ONC212 is the optimal tool compound for isolating the contribution of GPR132 agonism and mitochondrial ClpP activation to imipridone-induced cell death, independent of dopamine receptor modulation [1]. This is essential for studies aiming to understand the precise mechanism of action of next-generation imipridones.

In Vitro Studies Requiring High-Potency, Low-Concentration Activity

Given its >10-fold higher potency relative to ONC201, ONC212 should be selected for cellular assays where achieving a robust biological effect at low nanomolar concentrations is critical to minimize off-target or solvent-related artifacts [1]. Its potency profile (GI50 range: 0.1-0.4 μM in pancreatic cancer lines) enables more refined dose-response studies.

Investigations into Metabolic Vulnerabilities and Combination Therapy

As a novel 'mitocan' that impairs oxidative phosphorylation (OXPHOS), ONC212 is uniquely suited for research exploring metabolic dependencies in cancer [1]. Its demonstrated synergy with glycolysis inhibitors makes it a valuable reagent for studies on combination therapies targeting tumor metabolism.

In Vivo Modeling of Melanoma and Other ONC201-Resistant Cancers

For preclinical in vivo studies in tumor models that have shown resistance or limited sensitivity to ONC201, such as BRAF V600E-mutant melanoma, ONC212 provides a more effective tool for achieving tumor growth inhibition and for studying the mechanisms of resistance and response to imipridone therapy [1].

Application

Selection Property

Validation Focus

Pancreatic cancer cell-model studies (KRAS-mutant)

Sub-micromolar growth inhibition potency profile

Cell proliferation endpoint validation in pancreatic lines

Acute myeloid leukemia (AML) research models

p53-independent apoptosis induction across AML genotypes

Apoptosis endpoint reproducibility; MCL-1 suppression synergy

Pediatric solid tumor drug screening

Top-ranked single-agent potency among imipridones in tested panels

Cell viability dynamic range in sarcoma/neuroblastoma assays

GPCR-mediated tumor suppression research

Selective GPR132 agonism without DRD2 binding

Target engagement verification via GPR132 knockout models

• [1] Wagner J, Kline CLB, Ralff MD, et al. Preclinical evaluation of the imipridone family, analogs of clinical stage anti-cancer small molecule ONC201, reveals potent anti-cancer effects of ONC212. Cell Cycle. 2017;16(19):1790-1799. doi:10.1080/15384101.2017.1325046 View Source
• [2] Ferrarini M, Stebbing J, Castellano L, et al. ONC212 is a novel mitocan acting synergistically with glycolysis inhibition in pancreatic cancer. Mol Cancer Ther. 2021;20(9):1572-1583. doi:10.1158/1535-7163.MCT-20-0962 View Source